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Abstract
Fumaric acid, a ubiquitous intermediate in cellular metabolism, possesses a distinct

stereochemistry that dictates its biological activity and significance. As the trans-isomer of

butenedioic acid, its rigid, planar structure is crucial for its role in the Krebs cycle, where it is

reversibly hydrated to L-malate by the enzyme fumarase. Beyond its fundamental role in

energy production, fumarate has emerged as a critical signaling molecule and oncometabolite.

Aberrant accumulation of fumarate, due to genetic mutations in the fumarate hydratase (FH)

gene, is a hallmark of Hereditary Leiomyomatosis and Renal Cell Cancer (HLRCC). This

accumulation leads to the disruption of key cellular pathways, including the hypoxia-inducible

factor (HIF) signaling cascade and the Keap1-Nrf2 antioxidant response pathway. This

technical guide provides an in-depth exploration of the stereochemical properties of fumaric
acid, its multifaceted biological roles, and the experimental methodologies used to investigate

its function.

Stereochemistry of Fumaric Acid
Fumaric acid and its cis-isomer, maleic acid, are classic examples of geometric isomerism.

The presence of a carbon-carbon double bond restricts rotation, leading to two distinct spatial

arrangements of the carboxyl groups.

1.1. trans-Configuration and its Physicochemical Consequences
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Fumaric acid adopts the trans-configuration, with the two carboxylic acid groups positioned on

opposite sides of the double bond. This arrangement results in a more stable, linear, and less

sterically hindered molecule compared to maleic acid.[1] The key physicochemical properties

stemming from its stereochemistry are summarized in Table 1. The higher melting point and

lower solubility in water of fumaric acid compared to maleic acid are direct consequences of

its more efficient crystal packing and lower polarity.[1][2]

Table 1: Physicochemical Properties of Fumaric Acid and Maleic Acid

Property
Fumaric Acid
(trans)

Maleic Acid (cis) Reference(s)

Molecular Formula C₄H₄O₄ C₄H₄O₄ [1]

Molar Mass 116.07 g/mol 116.07 g/mol [2]

Melting Point 287 °C (decomposes) 135 °C

Solubility in Water (25

°C)
6.3 g/L More water-soluble

Solubility in Ethanol

(30 °C)
57.6 g/L -

pKa1 3.03 - 3.05 1.91 - 1.94

pKa2 4.44 - 4.49 6.22 - 6.33

C=C Bond Length ~1.35 Å -

C-C Bond Length ~1.47 Å -

C=O Bond Length ~1.22 Å -

C-O Bond Length ~1.29 Å -

C=C-C Bond Angle ~124.1° -

Biological Significance of Fumaric Acid
The rigid trans-structure of fumarate is essential for its recognition by and interaction with

specific enzymes, dictating its central role in cellular metabolism and signaling.
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2.1. The Krebs Cycle

In the mitochondrial matrix, fumarate is a key intermediate in the Krebs (or tricarboxylic acid,

TCA) cycle. It is formed from the oxidation of succinate by succinate dehydrogenase (Complex

II of the electron transport chain) and is subsequently hydrated to L-malate by the enzyme

fumarase. This stereospecific reaction, which involves the trans-addition of water across the

double bond, is critical for the continued operation of the cycle and the generation of cellular

energy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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